Cas no 128767-23-7 (2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo-)

• Product Name: 2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo-
• CAS No: 128767-23-7
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 169541
• PubChem ID: 3075787
• Update Time: 2025-04-19

2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[c]pyridine-4-carbonitrile,5-[(dimethylamino)methylene]-2-ethyl-3,5,6,7-tetrahydro-3-oxo-
• (5E)-5-(dimethylaminomethylidene)-2-ethyl-3-oxo-6,7-dihydrocyclopenta[c]pyridine-4-carbonitrile
• 2H-2-Pyrindine-4-carbonitrile, 3,5,6,7-tetrahydro-5-((dimethylamino)methylene)-2-ethyl-3-oxo-
• BRN 4190005
• 3,5,6,7-Tetrahydro-5-((dimethylamino)methylene)-2-ethyl-3-oxo-2H-2-pyrindine-4-carbonitrile
• 128767-23-7

• Inchi： 1S/C14H17N3O/c1-4-17-9-11-6-5-10(8-16(2)3)13(11)12(7-15)14(17)18/h8-9H,4-6H2,1-3H3/b10-8+
• InChI Key： GDAPOYMHTWXEJZ-CSKARUKUSA-N
• SMILES： O=C1C(C#N)=C2/C(=C/N(C)C)/CCC2=CN1CC

Computed Properties

• Exact Mass: 243.13731
• Monoisotopic Mass: 243.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 421.3°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.591
• PSA: 47.34